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Compound of Interest

Compound Name: R-(-)-1,2-Propanediol

Cat. No.: B041857 Get Quote

Technical Support Center: R-(-)-1,2-Propanediol
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the stability and storage of R-(-)-1,2-Propanediol.

Stability and Storage Data
Proper handling and storage are crucial for maintaining the integrity of R-(-)-1,2-Propanediol.
The following table summarizes its key stability and storage parameters.
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Parameter Value References

Chemical Stability
Stable under recommended

storage conditions.
[1][2][3]

Recommended Storage

Temperature

Room temperature; store in a

cool, dry place.
[2][4][5][6]

Hygroscopicity
Hygroscopic; readily absorbs

moisture from the air.
[2][3][4][5]

Light Sensitivity
Protect from UV radiation and

sunlight.
[3][7]

Air Sensitivity

Tends to oxidize at high

temperatures. Store under an

inert atmosphere.

[2][8]

Incompatibilities

Strong oxidizing agents, acid

chlorides, acid anhydrides,

chloroformates, and reducers.

[3][4][5]

Shelf Life

Stable for years at room

temperature if stored properly.

However, some suppliers

suggest a "fair to poor" shelf

life due to its hygroscopic

nature.

[2][4][5]

Hazardous Decomposition

Products

Under fire conditions, may

produce carbon oxides.
[9]

Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for R-(-)-1,2-Propanediol to ensure its long-term

stability?

A1: To ensure long-term stability, R-(-)-1,2-Propanediol should be stored in a tightly sealed

container in a cool, dry, and well-ventilated area.[4][5][8] It is also recommended to store it
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under an inert atmosphere to prevent oxidation, especially if it will be stored for an extended

period.[8] Due to its hygroscopic nature, it is critical to protect it from moisture.[3][8]

Q2: My R-(-)-1,2-Propanediol has been exposed to air for a short period. Is it still usable?

A2: Brief exposure to air is unlikely to cause significant degradation, especially at room

temperature. However, because the compound is hygroscopic, it will have absorbed some

moisture. For applications sensitive to water content, it is advisable to use a fresh, unopened

container or to dry the exposed material if a suitable protocol is available.

Q3: Can I store R-(-)-1,2-Propanediol in a standard laboratory refrigerator?

A3: Yes, storing R-(-)-1,2-Propanediol in a standard laboratory refrigerator (typically 2-8°C) is

acceptable and can help to minimize potential degradation from higher temperatures. Ensure

the container is tightly sealed to prevent moisture absorption.

Q4: What materials are incompatible with R-(-)-1,2-Propanediol?

A4: R-(-)-1,2-Propanediol is incompatible with strong oxidizing agents, acid chlorides, and acid

anhydrides.[3][4][5] Contact with these substances can lead to vigorous reactions.

Q5: Are there any visible signs of degradation for R-(-)-1,2-Propanediol?

A5: R-(-)-1,2-Propanediol is a clear, colorless, and viscous liquid.[5] Any change in color, such

as yellowing, or a noticeable change in viscosity could indicate degradation or contamination. If

you observe any such changes, it is recommended to use a fresh stock for your experiments.
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Issue Possible Cause Recommended Action

Inconsistent experimental

results

Degradation of R-(-)-1,2-

Propanediol due to improper

storage (e.g., exposure to

moisture, air, or high

temperatures).

- Verify the storage conditions

of your R-(-)-1,2-Propanediol. -

Use a fresh, unopened

container of the reagent. -

Consider analytical testing

(e.g., water content analysis)

of the suspect reagent.

Precipitate formation in

solutions containing R-(-)-1,2-

Propanediol

Contamination of the R-(-)-1,2-

Propanediol or reaction with an

incompatible substance.

- Ensure all glassware is clean

and dry. - Review the

experimental protocol to check

for any incompatible reagents.

- Filter the solution if

appropriate for your

application, but it is best to

start with fresh reagents.

pH of the solution is off

Absorption of acidic or basic

gases from the atmosphere if

the container was not properly

sealed.

- Always use a tightly sealed

container for storage. - Check

the pH of the R-(-)-1,2-

Propanediol before use in pH-

sensitive applications.

Experimental Protocols
General Handling Protocol for R-(-)-1,2-Propanediol

This protocol outlines the best practices for handling R-(-)-1,2-Propanediol to maintain its

stability and purity.
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Preparation Handling Storage

Work in a clean, dry area Retrieve R-(-)-1,2-Propanediol from storage
1.

Allow container to reach room temperature before opening2. Open container under an inert atmosphere (e.g., nitrogen or argon)
3.

Quickly dispense the required amount
4.

Immediately and tightly seal the container
5.

Return container to proper storage conditions6.

Click to download full resolution via product page

R-(-)-1,2-Propanediol Handling Workflow

Logical Troubleshooting Flowchart
This flowchart provides a logical approach to troubleshooting issues that may be related to the

stability of R-(-)-1,2-Propanediol.
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Inconsistent Experimental Results

Were storage conditions optimal? 
 (cool, dry, tightly sealed, protected from light)

Is the reagent old or frequently used?

Yes

Use a fresh, unopened container of R-(-)-1,2-Propanediol

No

Possibility of contamination?

No

Yes

Yes

Investigate other experimental parameters

No

Problem Resolved

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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